[3-[(2-Chlorobenzoyl)amino]phenyl] acetate

• IUPAC Name: [3-[(2-chlorobenzoyl)amino]phenyl] acetate
• InChI: InChI=1S/C15H12ClNO3/c1-10(18)20-12-6-4-5-11(9-12)17-15(19)13-7-2-3-8-14(13)16/h2-9H,1H3,(H,17,19)
• InChI Key: KBLYIYVSDMCECQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

[3-[(2-Chlorobenzoyl)amino]phenyl] acetate: is an organic compound that features a benzoyl group substituted with a chlorine atom and an acetate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-[(2-Chlorobenzoyl)amino]phenyl] acetate typically involves the reaction of 2-chlorobenzoyl chloride with 3-aminophenyl acetate. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like tetrahydrofuran (THF) at room temperature.

Industrial Production Methods: Industrial production methods for this compound would likely involve similar reaction conditions but on a larger scale. Continuous flow reactors and optimized reaction parameters, such as temperature and solvent choice, would be employed to maximize yield and efficiency.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl ring, leading to the formation of quinones.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The chlorine atom on the benzoyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN₃) or thiourea.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced derivatives.

Substitution: Various substituted benzoyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, [3-[(2-Chlorobenzoyl)amino]phenyl] acetate is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: In biological research, this compound can be used to study enzyme interactions and inhibition, particularly those enzymes that interact with benzoyl groups.

Medicine: In medicinal chemistry, derivatives of this compound are explored for their potential pharmacological activities, including anti-inflammatory and antimicrobial properties.

Industry: In the industrial sector, this compound can be used in the production of polymers and other materials with specific chemical properties.

Mechanism of Action

The mechanism of action of [3-[(2-Chlorobenzoyl)amino]phenyl] acetate involves its interaction with molecular targets such as enzymes and receptors. The benzoyl group can form hydrogen bonds and other interactions with active sites of enzymes, potentially inhibiting their activity. The chlorine atom can also participate in halogen bonding, further influencing the compound’s biological activity.

Comparison with Similar Compounds

2-Chlorobenzoyl chloride: A precursor in the synthesis of [3-[(2-Chlorobenzoyl)amino]phenyl] acetate.

3-Aminophenyl acetate: Another precursor used in the synthesis.

Dichloroanilines: Compounds with similar structural features but different substitution patterns.

Uniqueness: What sets [3-[(2-Chlorobenzoyl)amino]phenyl] acetate apart is its specific substitution pattern, which imparts unique reactivity and potential biological activity. The presence of both a chlorine atom and an acetate group on the benzoyl ring allows for diverse chemical transformations and interactions.